3-Chloro-4-thiocyanatoaniline
Overview
Description
3-Chloro-4-thiocyanatoaniline is a chemical compound with the molecular formula C7H5ClN2S and a molecular weight of 184.65 . It is a compound used for proteomics research .
Synthesis Analysis
3-Chloro-4-thiocyanatoaniline can be synthesized through various methods, including the diazotization of 3-chloro-4-aminobenzenamine, followed by treatment with potassium thiocyanate. Another method involves the Sandmeyer reaction of 3-chloro-4-nitroaniline with sodium thiocyanate.Molecular Structure Analysis
The molecular structure of 3-Chloro-4-thiocyanatoaniline consists of a benzene ring substituted with an amino group at the 4th position, a chlorine atom at the 3rd position, and a thiocyanate group at the 2nd position .Physical And Chemical Properties Analysis
3-Chloro-4-thiocyanatoaniline has a melting point of 60-61 °C. Its density is predicted to be 1.43±0.1 g/cm3 .Scientific Research Applications
Material Science
In material science, this compound serves as a precursor for synthesizing functional materials with potential applications in organic electronics and optoelectronics . It contributes to the development of materials that exhibit desirable electrical properties, which are essential for the fabrication of electronic devices.
Organic Electronics
This compound is involved in the creation of conjugated polymers with near-infrared optical absorption, which are crucial for the advancement of organic photovoltaics and other organic electronic devices . Its structural features allow for the design of polymers that can harvest a broader spectrum of light, enhancing the efficiency of these devices.
Safety and Hazards
properties
IUPAC Name |
(4-amino-2-chlorophenyl) thiocyanate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2S/c8-6-3-5(10)1-2-7(6)11-4-9/h1-3H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUHUVPGYYIDKLW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)Cl)SC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30538604 |
Source
|
| Record name | 4-Amino-2-chlorophenyl thiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30538604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-thiocyanatoaniline | |
CAS RN |
3226-46-8 |
Source
|
| Record name | 4-Amino-2-chlorophenyl thiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30538604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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